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Property Detail

CAS Number 2097865-47-7 [1]

Molecular Formula C₁₉H₂₅ClF₄N₄O₃ [1]

Molecular Weight 468.87 g/mol [1]

Biological Target Arginine-specific gingipain (Rgp) [1]

Source Extracted from patent WO2017201322A1, compound 13-R [1]

Appearance White to off-white solid [1]

Storage 4°C, sealed storage, away from moisture [1]

Application Notes & Proposed Workflow

Kgp-IN-1 hydrochloride is a small molecule inhibitor developed to target the Rgp protease, a key virulence

factor produced by the periodontal pathogen Porphyromonas gingivalis [1]. Inhibiting Rgp and the related

Lys-gingipain (Kgp) is a promising therapeutic strategy, as these enzymes are critical for bacterial nutrition,

evasion of host immune responses, and overall virulence [2].
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The diagram below outlines a proposed in vitro workflow for evaluating Kgp-IN-1 hydrochloride, based on

standard practices for characterizing enzyme inhibitors.
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Click to download full resolution via product page

Proposed Experimental Protocols

Given the absence of explicit protocols in the search results, the following sections are proposed based on the

available data and standard laboratory methods for characterizing enzyme inhibitors.

Stock Solution Preparation and Storage
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This protocol is based on the solubility data provided by the supplier [1].

Solvent: Use high-grade, freshly opened DMSO (hygroscopic DMSO can impact solubility).
Concentration: Prepare a 125 mg/mL stock solution. This is the maximum concentration indicated

to be soluble in DMSO [1].
Method: Weigh the solid compound and dissolve it in the appropriate volume of DMSO. To aid

dissolution, use ultrasonic agitation (e.g., in a sonicating water bath).
Storage: Aliquot the stock solution to avoid repeated freeze-thaw cycles. For long-term storage, keep

at -80°C for up to 6 months. For short-term use, store at -20°C for up to 1 month. Always use
sealed containers to protect from moisture [1].

Suggested In Vitro Assay Protocols

The table below outlines key parameters for proposed experiments to characterize Kgp-IN-1 hydrochloride.

Assay Type Proposed Protocol & Key Parameters Potential Readout / Analysis

| Enzymatic Inhibition | • Incubate purified Rgp enzyme with varying concentrations of Kgp-IN-1

hydrochloride. • Use a fluorogenic or chromogenic substrate with an arginine residue (e.g., Bz-Arg-pNA).

• Monitor substrate cleavage over time (e.g., absorbance or fluorescence). | • Calculate IC₅₀ (concentration

for 50% inhibition). • Determine inhibition kinetics (e.g., Ki, mode of action). | | Cellular Protection Assay |

• Use a gingival keratinocyte or fibroblast cell line. • Pre-treat cells with Kgp-IN-1 before challenging

with P. gingivalis or purified Rgp. • Measure cell viability (e.g., MTT assay) or host protein degradation

(e.g., immunoblotting). | • Quantify reduction in host cell death. • Measure protection of specific host

proteins (e.g., cytokines, receptors). | | Bacterial Phenotype Assay | • Culture P. gingivalis (e.g., strain W50)

in a defined medium with BSA as the sole protein source [2]. • Add Kgp-IN-1 to the growth medium. •

Observe colony pigmentation on blood agar and measure growth kinetics [2]. | • Lack of black

pigmentation indicates successful Rgp/Kgp inhibition [2]. • Impaired growth in defined medium confirms

role in nutrient acquisition [2]. |

Critical Considerations for Experimental Design

Solvent Controls: Always include controls containing the same concentration of DMSO as used in

the compound-treated groups, as DMSO can affect enzyme and cell activity.
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Cellular Toxicity: When moving to cellular models, it is crucial to perform dose-response curves to

determine if the observed protective effects are due to Rgp inhibition or general cytotoxicity of the
compound.

Target Specificity: To confirm the compound's specificity for Rgp over other host or bacterial
proteases, profiling its activity against a panel of other enzymes (e.g., Kgp, trypsin, cathepsins) is

highly recommended.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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